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Compound of Interest

Compound Name: Cycloleucine

Cat. No.: B556858 Get Quote

Essential Safety and Handling Guide for
Cycloleucine
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for handling Cycloleucine, including personal protective equipment

(PPE), operational procedures, and disposal plans.

Chemical and Physical Properties
A summary of key quantitative data for Cycloleucine is provided in the table below for easy

reference.
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Property Value References

Molecular Formula C₆H₁₁NO₂ [1][2]

Molecular Weight 129.16 g/mol [1]

Appearance
White to off-white crystalline

powder

Melting Point 320 - 327 °C (decomposes) [2][3][4]

Boiling Point 239.22 °C (rough estimate) [3][4]

Oral LD50 (Rat) 290 mg/kg [4][5]

Oral LD50 (Mouse) 309 mg/kg [5]

Personal Protective Equipment (PPE)
When handling Cycloleucine, it is crucial to use appropriate personal protective equipment to

minimize exposure. The following table summarizes the recommended PPE.
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Body Part Recommended PPE
Standards and
Specifications

Eyes/Face

Tightly fitting safety goggles or

a face shield (minimum 8

inches).[6]

Must be approved under

appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[4][6]

Skin (Hands)
Protective, impervious gloves.

[1][3]

Gloves must be inspected prior

to use. Use proper glove

removal technique to avoid

skin contact.[6]

Skin (Body)

A complete suit protecting

against chemicals or a lab

coat.[4][7] The type of

protective equipment must be

selected according to the

concentration and amount of

the dangerous substance at

the specific workplace.[4]

Choose body protection based

on the type, concentration, and

amount of dangerous

substances, and the specific

workplace.[6]

Respiratory

Respiratory protection is not

required where adequate

ventilation is present.[6] If dust

is generated, use a NIOSH-

approved respirator.[1][5] For

nuisance levels of dust, a type

N95 (US) or type P1 (EN 143)

dust mask can be used.[6] In

situations where a risk

assessment shows air-

purifying respirators are

appropriate, use a full-face

particle respirator type N99

(US) or type P2 (EN 143).[4]

Respirators and their

components must be tested

and approved under

appropriate government

standards such as NIOSH

(US) or CEN (EU).[6]
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Handling:

Avoid contact with skin and eyes.[1][4]

Avoid the formation and inhalation of dust and aerosols.[1][4]

Provide appropriate exhaust ventilation at places where dust is formed.[4][6]

Do not eat, drink, or smoke when using this product.[1][3]

Wash hands thoroughly after handling.[1][3][6]

Storage:

Keep the container tightly closed in a dry and well-ventilated place.[4][6]

Recommended storage temperature is between 2-8 °C.[6]

Store in a cool place.[4]

Store locked up.[3][4]

Accidental Release and Disposal Plan
Accidental Release Measures:

Personal Precautions: Wear respiratory protection.[4] Avoid dust formation and breathing

vapors, mist, or gas.[4][6] Evacuate personnel to safe areas.[4]

Environmental Precautions: Prevent further leakage or spillage if safe to do so.[4] Do not let

the product enter drains.[4][6]

Methods for Cleaning Up: Pick up and arrange disposal without creating dust.[4] Sweep up

and shovel the material.[4][6] Keep in suitable, closed containers for disposal.[4][6]

Disposal:

Dispose of contaminated gloves after use in accordance with applicable laws and good

laboratory practices.[6]
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Dispose of the chemical in accordance with local, state, and federal regulations.

Keep in suitable containers for disposal.[6]

Workflow for Handling Cycloleucine
The following diagram outlines the procedural steps for the safe handling of Cycloleucine from

preparation to disposal.
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Workflow for Safe Handling of Cycloleucine

Preparation

Handling

Disposal

Conduct Risk Assessment

Review Safety Data Sheet (SDS)

Prepare Engineering Controls (e.g., Fume Hood)

Select and Inspect Personal Protective Equipment (PPE)

Don Appropriate PPE

Weigh and Handle Cycloleucine in Ventilated Area

Perform Experimental Procedure

Decontaminate Work Surfaces

Segregate Waste

Dispose of Contaminated PPE

Dispose of Cycloleucine Waste per Regulations

Doff PPE

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling of Cycloleucine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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